4-[3-(Benzimidazol-1-yl)azetidin-1-yl]pyrido[3,4-d]pyrimidine

• IUPAC Name: 4-[3-(benzimidazol-1-yl)azetidin-1-yl]pyrido[3,4-d]pyrimidine
• InChI: InChI=1S/C17H14N6/c1-2-4-16-14(3-1)21-11-23(16)12-8-22(9-12)17-13-5-6-18-7-15(13)19-10-20-17/h1-7,10-12H,8-9H2
• InChI Key: FQTDVJQORRUILB-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=NC3=C2C=CN=C3)N4C=NC5=CC=CC=C54
• Molecular Formula: C17H14N6
• Molecular Weight: 302.33 g/mol

Description

4-[3-(Benzimidazol-1-yl)azetidin-1-yl]pyrido[3,4-d]pyrimidine is a chemical compound that has attracted the attention of researchers due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 4-[3-(Benzimidazol-1-yl)azetidin-1-yl]pyrido[3,4-d]pyrimidine involves its interaction with certain proteins and enzymes in the body. It has been found to inhibit the activity of certain enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the progression of Alzheimer's disease. It has also been found to inhibit the activity of certain kinases that are involved in the growth of cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[3-(Benzimidazol-1-yl)azetidin-1-yl]pyrido[3,4-d]pyrimidine depend on its mode of action. As an anti-inflammatory agent, it reduces the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation in the body. As an inhibitor of acetylcholinesterase and butyrylcholinesterase, it increases the concentration of acetylcholine in the brain, which is important for cognitive function. As an inhibitor of certain kinases, it inhibits the growth of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[3-(Benzimidazol-1-yl)azetidin-1-yl]pyrido[3,4-d]pyrimidine in lab experiments include its potential as a therapeutic agent for various diseases, its ability to inhibit the growth of cancer cells, and its anti-inflammatory properties. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 4-[3-(Benzimidazol-1-yl)azetidin-1-yl]pyrido[3,4-d]pyrimidine. One direction is to further investigate its potential as a therapeutic agent for Alzheimer's and Parkinson's diseases. Another direction is to study its potential as an anti-inflammatory agent for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, further research is needed to fully understand its mechanism of action and potential toxicity. Finally, there is a need for more studies on the synthesis and optimization of 4-[3-(Benzimidazol-1-yl)azetidin-1-yl]pyrido[3,4-d]pyrimidine for improved efficacy and reduced toxicity.
In conclusion, 4-[3-(Benzimidazol-1-yl)azetidin-1-yl]pyrido[3,4-d]pyrimidine is a promising chemical compound with potential applications in the field of medicine. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of 4-[3-(Benzimidazol-1-yl)azetidin-1-yl]pyrido[3,4-d]pyrimidine involves a series of chemical reactions. One of the methods of synthesis involves the reaction of 4-chloropyrido[3,4-d]pyrimidine with benzimidazole and sodium hydride in the presence of a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO). The resulting product is then treated with 1-azetidinecarboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to yield 4-[3-(Benzimidazol-1-yl)azetidin-1-yl]pyrido[3,4-d]pyrimidine.

Scientific Research Applications

4-[3-(Benzimidazol-1-yl)azetidin-1-yl]pyrido[3,4-d]pyrimidine has been the subject of many scientific studies due to its potential applications in the field of medicine. It has been found to exhibit antitumor activity by inhibiting the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory agent and for its ability to inhibit the activity of certain enzymes that are involved in the progression of diseases such as Alzheimer's and Parkinson's.